Cas no 81-53-8 (9,10-Anthracenedione,2-chloro-1,4-dihydroxy-)

9,10-Anthracenedione,2-chloro-1,4-dihydroxy- structure
81-53-8 structure
Product name:9,10-Anthracenedione,2-chloro-1,4-dihydroxy-
CAS No:81-53-8
MF:C14H7ClO4
MW:274.65600
CID:722835
PubChem ID:66482

9,10-Anthracenedione,2-chloro-1,4-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione,2-chloro-1,4-dihydroxy-
    • 2-chloro-1,4-dihydroxyanthracene-9,10-dione
    • 2-chloro-1,4-dihydroxyanthraquinone
    • 2-Chlor-1,4-dihydroxy-anthrachinon
    • 2-CHLORO QUINIZARIN
    • 2-chloro-1,4-dihydroxy-9,10-anthraquinone
    • 2-chloro-1,4-dihydroxy-anthraquinone
    • 9,2-chloro-1,4-dihydroxy
    • Quinizarin,2-chloro
    • 9,10-Anthracenedione, 2-chloro-1,4-dihydroxy-
    • 2-Chlorchinizarin
    • NSC4995
    • 2-Chloroquinizarin
    • DTXSID6058849
    • Quinizarin, 2-chloro-
    • EINECS 201-358-2
    • WL3EE7X98X
    • UNII-WL3EE7X98X
    • NSC 4995
    • SCHEMBL7918785
    • 2-Chloro-1,4-dihydroxy-9,10-anthracenedione
    • NS00038134
    • 9, 2-chloro-1,4-dihydroxy-
    • NSC-4995
    • 81-53-8
    • Anthraquinone, 2-chloro-1,4-dihydroxy-
    • Inchi: InChI=1S/C14H7ClO4/c15-8-5-9(16)10-11(14(8)19)13(18)7-4-2-1-3-6(7)12(10)17/h1-5,16,19H
    • InChI Key: UJCPMVFRZRPROL-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3O)Cl)O

Computed Properties

  • Exact Mass: 274.00300
  • Monoisotopic Mass: 274.0032864g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.60000
  • LogP: 2.52660

9,10-Anthracenedione,2-chloro-1,4-dihydroxy- Security Information

  • Safety Instruction: S36/37
  • Hazardous Material Identification: Xn

9,10-Anthracenedione,2-chloro-1,4-dihydroxy- Related Literature

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